molecular formula C9H7F3O3 B1591211 3-Methoxy-4-(Trifluoromethyl)Benzoic Acid CAS No. 276861-63-3

3-Methoxy-4-(Trifluoromethyl)Benzoic Acid

Cat. No. B1591211
CAS RN: 276861-63-3
M. Wt: 220.14 g/mol
InChI Key: HBMINIVKUUVKEB-UHFFFAOYSA-N
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Description

3-Methoxy-4-(Trifluoromethyl)Benzoic Acid (3M4TBA) is a trifluoromethylated benzoic acid with a methoxy side chain. It is a colorless solid with a melting point of 80°C and a boiling point of 183°C. 3M4TBA is a useful building block for organic synthesis and has a variety of applications in the fields of chemistry, biochemistry and pharmacology.

Scientific Research Applications

Chemical Synthesis and Modification

3-Methoxy-4-(Trifluoromethyl)Benzoic Acid and its derivatives play a significant role in chemical synthesis. Studies have demonstrated various methods for regioselective metalation and carboxylation of related compounds, such as 1,3-bis(trifluoromethyl)benzene, leading to the synthesis of compounds like 2,6-bis(trifluoromethyl)benzoic acid and its derivatives (Dmowski & Piasecka-Maciejewska, 1998). Moreover, the synthesis of various lanthanide coordination compounds using derivatives of this compound has been explored, showing how modifications like electron-releasing or electron-withdrawing substituents can influence the photophysical properties of these compounds (Sivakumar et al., 2010).

Molecular and Crystal Structure Studies

The molecular and crystal structures of various alkoxy-substituted benzoic acids, including those similar to this compound, have been investigated to understand their crystalline architectures. This research is vital for rationalizing the molecular factors influencing the structures of such compounds (Raffo et al., 2014).

Reactivity and Molecular Analysis

Studies have focused on understanding the reactivity and chemical descriptors of compounds similar to this compound. For example, 4-Bromo-3-(Methoxymethoxy) Benzoic Acid was analyzed to predict its reactivity, and the influence of the solvent on its reactivity parameters was studied. Such analyses include vibrational assessments and the computation of molecular electrostatic potential surfaces (Yadav et al., 2022).

Applications in Material Science

In material science, substituted benzoic acids like this compound have been used as dopants for polyaniline, impacting the material's properties. This application demonstrates the potential use of these compounds in advanced technologies (Amarnath & Palaniappan, 2005).

Corrosion Inhibition

Research into Schiff bases derived from similar compounds has shown their effectiveness as corrosion inhibitors for steel in acidic media. This application indicates the potential of using derivatives of this compound in protecting metals from corrosion (Okey et al., 2020).

Environmental and Biological Studies

Environmental and biological studies have also utilized derivatives of this compound. For instance, the metabolism of the O-methoxy substituent of similar compounds by anaerobic bacteria was studied, highlighting the biological transformations of these chemicals in nature (Deweerd et al., 1988).

properties

IUPAC Name

3-methoxy-4-(trifluoromethyl)benzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7F3O3/c1-15-7-4-5(8(13)14)2-3-6(7)9(10,11)12/h2-4H,1H3,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HBMINIVKUUVKEB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC(=C1)C(=O)O)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7F3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60591787
Record name 3-Methoxy-4-(trifluoromethyl)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60591787
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

220.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

276861-63-3
Record name 3-Methoxy-4-(trifluoromethyl)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60591787
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-methoxy-4-(trifluoromethyl)benzoic acid
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

28% Sodium methoxide in methanol (50 ml) was added to a solution of 3-fluoro-4-(trifluoromethyl)benzoic acid (20.8 g) in dimethylsulfoxide (200 ml). The mixture was stirred at 90° C. for 3.5 hours. After cooling at room temperature, the resulting mixture was poured into ice-water (1.5 l) and made acidic with diluted hydrochloric acid. After being stirred for 30 minutes, the resulting precipitates were collected by filtration and air-dried to give a colorless powder of 3-methoxy-4-(trifluoromethyl)benzoic acid (22.95 g).
Name
Sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20.8 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
1.5 L
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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